Cas no 2248659-50-7 (3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole)

• Product Name: 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole
• CAS No: 2248659-50-7
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6015970
• PubChem ID: 165611637
• Update Time: 2025-07-17

3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole
• EN300-1735452
• 2248659-50-7

• Inchi： 1S/C13H14N2/c1-10-11(8-9-14-2)12-6-4-5-7-13(12)15(10)3/h4-7H,8-9H2,1,3H3
• InChI Key： XRHLJONHNIIPSR-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(CC[N+]#[C-])=C1C

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.3Ų

Additional information on 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole

Introduction to 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole (CAS No: 2248659-50-7)

3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2248659-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and applications in drug development. The unique structural features of 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole, particularly the presence of an isocyanoethyl substituent and dimethyl groups at the 1 and 2 positions of the indole ring, contribute to its distinct chemical properties and potential biological functions.

The isocyanoethyl group (–N=C=NH) in 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole introduces a high reactivity that makes it a valuable intermediate in synthetic chemistry. This functional group can participate in various chemical transformations, including nucleophilic addition reactions, cycloadditions, and polymerization processes. Such reactivity has been leveraged in the synthesis of complex molecules, including peptidomimetics and bioactive scaffolds. The dimethyl groups at the 1 and 2 positions of the indole ring further modulate the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their structural versatility and biological efficacy. 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole has been explored as a key building block in the synthesis of novel compounds with pharmacological relevance. Its ability to serve as a precursor for more complex structures has made it a subject of interest in academic and industrial research laboratories. The compound’s potential applications span across various therapeutic areas, including oncology, immunology, and central nervous system disorders.

One of the most compelling aspects of 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole is its role in the development of small-molecule inhibitors targeting specific biological pathways. Researchers have utilized this compound to create derivatives that exhibit inhibitory activity against enzymes such as kinases and proteases. These enzymes are often implicated in disease pathways, making them attractive targets for drug intervention. The isocyanoethyl group provides a handle for further functionalization, allowing chemists to tailor the properties of the resulting compounds to optimize their binding affinity and selectivity.

Recent studies have highlighted the importance of indole derivatives in modulating immune responses. 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole has been investigated for its potential to influence immune cell function and cytokine production. Preclinical data suggests that derivatives of this compound may have immunomodulatory effects, which could be beneficial in treating inflammatory diseases or enhancing anti-tumor immune responses. The dimethylation at the 1 and 2 positions appears to enhance stability while maintaining bioactivity, making it a promising scaffold for further development.

The synthesis of 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 1,2-dimethoxyindole with ethyl isocyanate or other isocyanating agents under controlled conditions. The introduction of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for research and commercial purposes.

From a computational chemistry perspective, 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole has been studied using molecular modeling techniques to predict its interactions with biological targets. These studies have provided insights into how modifications at different positions of the indole ring can influence binding affinity and selectivity. Computer-assisted drug design has become an indispensable tool in modern pharmaceutical research, allowing scientists to rationalize experimental observations and guide the development of novel therapeutics.

The safety profile of 3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole is another critical consideration in its application. While not classified as a hazardous material under standard regulations, proper handling procedures must be followed due to its reactivity. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to prevent skin contact or inhalation exposure. Storage conditions should also be optimized to prevent degradation or unwanted reactions.

In conclusion,3-(2-isocyanoethyl)-1,2-dimethyl-1H-indole (CAS No: 2248659-50-7) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various disease pathways. Ongoing research continues to explore new applications for this compound， underscoring its importance as a valuable tool in medicinal chemistry。